2-(2,4-dimethylphenoxy)-N-(3-ethynylphenyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(3-ethynylphenyl)acetamide
• InChI: InChI=1S/C18H17NO2/c1-4-15-6-5-7-16(11-15)19-18(20)12-21-17-9-8-13(2)10-14(17)3/h1,5-11H,12H2,2-3H3,(H,19,20)
• InChI Key: BWYAKJFLSUGDTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C#C)C
• Molecular Formula: C18H17NO2
• DSSTOX Substance ID: DTXSID501217221
• Molecular Weight: 279.3 g/mol
• CAS RN: 690984-61-3

Description

2-(2,4-dimethylphenoxy)-N-(3-ethynylphenyl)acetamide, commonly known as DAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DAPA belongs to the class of compounds known as selective androgen receptor modulators (SARMs), which exhibit tissue-selective anabolic effects.

Mechanism of Action

DAPA works by selectively binding to androgen receptors in skeletal muscle and bone tissue, leading to increased protein synthesis and muscle growth. Unlike traditional anabolic steroids, DAPA does not bind to androgen receptors in other tissues such as the prostate gland, which reduces the risk of adverse effects such as prostate cancer.
Biochemical and Physiological Effects
Studies have shown that DAPA increases muscle mass and strength in both animals and humans. In addition, DAPA has been shown to improve bone density and reduce the risk of fractures in postmenopausal women. DAPA has also been shown to have a positive effect on lipid metabolism, reducing LDL cholesterol levels and increasing HDL cholesterol levels.

Advantages and Limitations for Lab Experiments

DAPA has several advantages for use in lab experiments. It has a high degree of tissue selectivity, which allows researchers to study its effects on specific tissues without affecting other tissues. DAPA also has a long half-life, which allows for less frequent dosing in animal studies. However, DAPA has limitations in terms of its solubility and stability, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on DAPA. One area of interest is the development of more potent and selective 2-(2,4-dimethylphenoxy)-N-(3-ethynylphenyl)acetamide that can be used for a wider range of therapeutic applications. Another area of interest is the study of DAPA in combination with other drugs for the treatment of cancer and muscle wasting disorders. Additionally, further research is needed to fully understand the long-term effects of DAPA on various physiological systems.

Synthesis Methods

The synthesis of DAPA involves the reaction of 2,4-dimethylphenol with 3-ethynylaniline in the presence of acetic anhydride and an acid catalyst. The resulting product is then subjected to a series of purification steps to obtain pure DAPA.

Scientific Research Applications

DAPA has been extensively studied for its potential therapeutic applications in various fields such as sports medicine, cancer treatment, and muscle wasting disorders. In sports medicine, DAPA has been shown to increase muscle mass and strength without the adverse effects associated with traditional anabolic steroids. In cancer treatment, DAPA has been shown to inhibit the growth of cancer cells and induce apoptosis. In muscle wasting disorders, DAPA has been shown to increase muscle mass and improve muscle function.